3-(4-methoxyphenyl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-[(4-thiophen-2-yloxan-4-yl)methyl]propanamide
• InChI: InChI=1S/C20H25NO3S/c1-23-17-7-4-16(5-8-17)6-9-19(22)21-15-20(10-12-24-13-11-20)18-3-2-14-25-18/h2-5,7-8,14H,6,9-13,15H2,1H3,(H,21,22)
• InChI Key: NFFOYPZWRNKXGM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NCC2(CCOCC2)C3=CC=CS3
• Molecular Formula: C20H25NO3S
• Molecular Weight: 359.5 g/mol

Description

3-(4-methoxyphenyl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)propanamide is a useful research compound. Its molecular formula is C20H25NO3S and its molecular weight is 359.48. The purity is usually 95%.
BenchChem offers high-quality 3-(4-methoxyphenyl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-methoxyphenyl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Applications

• Synthesis of Diamides : The compound has been used in the synthesis of p-aminobenzoic acid diamides, which involved reactions with various amines and chlorides of N-substituted p-aminobenzoic acids. This process led to the formation of diamides, indicating the compound's utility in organic synthesis and chemical transformations (Agekyan & Mkryan, 2015).

• Synthesis of Antimitotic Agents : The compound has been involved in the metabolism studies of antimitotic agents, leading to the synthesis of hydroxylated metabolites and their derivatives. This showcases its relevance in the development of pharmaceutical compounds (Temple & Rener, 1992).

• Formation of Pyrazoles : It has been used in the cyclocondensation reaction with thiosemicarbazide to form 4,5-dihydropyrazole-1-arbothioamide, demonstrating its role in the formation of complex organic structures (Mahesha et al., 2021).

Chemical Properties and Applications

• Crystal Structure Analysis : The compound's crystal structure has been analyzed, revealing insights into its molecular interactions and the nature of intermolecular contacts. This information is crucial for understanding its chemical behavior and potential applications in materials science (Kumara et al., 2017).

• Electrochromic Materials : Derivatives of the compound have been explored in the context of donor-acceptor polymeric electrochromic materials. This research demonstrates its potential use in developing materials with unique electrochromic properties, relevant for electronic and optical applications (Zhao et al., 2014).

Antimicrobial and Antifungal Activity

• Antimicrobial Activity : The compound has shown potential in antimicrobial activities, as seen in certain derivatives with benzenesulfonamide groups. These properties make it a candidate for further exploration in the development of new antimicrobial agents (Okasha et al., 2022).